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Compound of Interest

Compound Name: NSC59984

Cat. No.: B15582338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation, storage, and

handling of NSC59984 stock solutions in Dimethyl Sulfoxide (DMSO). Adherence to these

protocols is crucial for ensuring the stability, and efficacy of the compound in downstream

experimental applications.

Introduction
NSC59984 is a small molecule activator of the p53 pathway, which demonstrates selective

cytotoxicity towards cancer cells.[1][2] It functions by inducing the degradation of mutant p53

protein and activating p73, thereby restoring p53 signaling.[2][3][4] Proper preparation of stock

solutions is the first critical step for obtaining reliable and reproducible results in both in vitro

and in vivo studies. DMSO is a common solvent for NSC59984, but careful handling is required

to maintain the compound's integrity.[5][6]

Quantitative Data Summary
The following table summarizes the key quantitative data for NSC59984.
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Parameter Value Reference

Molecular Weight 265.27 g/mol [5][6]

Molecular Formula C₁₂H₁₅N₃O₄ [1][5]

Appearance Light yellow to yellow solid [5]

CAS Number 803647-40-7 [5][6]

Solubility in DMSO
≥38-53 mg/mL (≥143.25 -

199.79 mM)
[5][6]

Powder Storage
-20°C for up to 3 years or 4°C

for up to 2 years
[2][5]

Stock Solution Storage
-80°C for up to 2 years; -20°C

for up to 1 year
[5][6]

Experimental Protocols
Materials and Equipment

NSC59984 powder

Anhydrous/dry, high-purity DMSO (newly opened bottle recommended)[5][6]

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM NSC59984 Stock Solution
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions.
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Pre-warm DMSO: Bring the anhydrous DMSO to room temperature before opening to

prevent moisture condensation.[5][6]

Weigh NSC59984: On a calibrated analytical balance, accurately weigh out the desired

amount of NSC59984 powder. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 2.65 mg of NSC59984.

Calculation:

Volume (L) x Concentration (mol/L) = moles

0.001 L x 0.010 mol/L = 0.00001 moles

moles x Molecular Weight ( g/mol ) = mass (g)

0.00001 moles x 265.27 g/mol = 0.00265 g = 2.65 mg

Dissolution: Add the weighed NSC59984 powder to a sterile microcentrifuge tube. Add the

calculated volume of anhydrous DMSO. For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Gentle warming or sonication can be used to aid dissolution if precipitation occurs.[5]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile cryovials.[6]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-

term storage (up to 2 years).[5][6]

Note: It is crucial to use newly opened, anhydrous DMSO as its hygroscopic nature can lead to

the absorption of moisture, which will significantly decrease the solubility of NSC59984.[5][6]

Visualized Workflows and Pathways
Experimental Workflow for Stock Solution Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.medchemexpress.com/NSC59984.html
https://www.selleckchem.com/products/nsc59984.html
https://www.benchchem.com/product/b15582338?utm_src=pdf-body
https://www.benchchem.com/product/b15582338?utm_src=pdf-body
https://www.benchchem.com/product/b15582338?utm_src=pdf-body
https://www.benchchem.com/product/b15582338?utm_src=pdf-body
https://www.medchemexpress.com/NSC59984.html
https://www.selleckchem.com/products/nsc59984.html
https://www.medchemexpress.com/NSC59984.html
https://www.selleckchem.com/products/nsc59984.html
https://www.benchchem.com/product/b15582338?utm_src=pdf-body
https://www.medchemexpress.com/NSC59984.html
https://www.selleckchem.com/products/nsc59984.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for NSC59984 Stock Solution Preparation
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Caption: Workflow for preparing NSC59984 stock solution.

Signaling Pathway of NSC59984
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Simplified Signaling Pathway of NSC59984
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Caption: NSC59984 mechanism of action in cancer cells.
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Safety Precautions
NSC59984 is intended for research use only. Standard laboratory safety procedures should be

followed. Wear appropriate personal protective equipment, including a lab coat, safety glasses,

and gloves, when handling the compound and its solutions. Avoid inhalation of the powder and

contact with skin and eyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. NSC59984 | CAS 803647-40-7 | p53-MDM2 inhibitor | StressMarq Biosciences Inc.
[stressmarq.com]

2. NSC 319726 | p53 activator | CAS 71555-25-4 | Buy NSC 319726 from Supplier
InvivoChem [invivochem.com]

3. Small molecule NSC59984 restores p53 pathway signaling and anti-tumor effects against
colorectal cancer via p73 activation and degradation of mutant p53 - PMC
[pmc.ncbi.nlm.nih.gov]

4. Small-Molecule NSC59984 Restores p53 Pathway Signaling and Antitumor Effects against
Colorectal Cancer via p73 Activation and Degradation of Mutant p53 - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. medchemexpress.com [medchemexpress.com]

6. selleckchem.com [selleckchem.com]

To cite this document: BenchChem. [Application Notes and Protocols for NSC59984 Stock
Solution Preparation in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582338#how-to-prepare-nsc59984-stock-solution-
in-dmso]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15582338?utm_src=pdf-body
https://www.benchchem.com/product/b15582338?utm_src=pdf-custom-synthesis
https://www.stressmarq.com/products/small-molecules/inhibitor/nsc59984-sih-542/
https://www.stressmarq.com/products/small-molecules/inhibitor/nsc59984-sih-542/
https://www.invivochem.com/nsc59984.html
https://www.invivochem.com/nsc59984.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4573895/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4573895/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4573895/
https://pubmed.ncbi.nlm.nih.gov/26294215/
https://pubmed.ncbi.nlm.nih.gov/26294215/
https://pubmed.ncbi.nlm.nih.gov/26294215/
https://www.medchemexpress.com/NSC59984.html
https://www.selleckchem.com/products/nsc59984.html
https://www.benchchem.com/product/b15582338#how-to-prepare-nsc59984-stock-solution-in-dmso
https://www.benchchem.com/product/b15582338#how-to-prepare-nsc59984-stock-solution-in-dmso
https://www.benchchem.com/product/b15582338#how-to-prepare-nsc59984-stock-solution-in-dmso
https://www.benchchem.com/product/b15582338#how-to-prepare-nsc59984-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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